Cas no 31562-54-6 (2,4(1H,3H)-Pyrimidinedione, 5-[(2-hydroxyethyl)amino]-6-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-[(2-hydroxyethyl)amino]-6-methyl-
• CAS No: 31562-54-6
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 323705
• PubChem ID: 299518
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-[(2-hydroxyethyl)amino]-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-[(2-hydroxyethyl)amino]-6-methyl-
• 5-(2-hydroxyethylamino)-6-methyl-1H-pyrimidine-2,4-dione
• AC1L6UR6
• CCG-104104
• CTK1C6700
• HMS1608M20
• MolPort-003-716-908
• NSC172602
• NSC-172602
• 5-[(2-hydroxyethyl)amino]-6-methylpyrimidine-2,4(1H,3H)-dione
• EU-0001697
• DTXSID10305912
• 31562-54-6
• 5-[(2-hydroxyethyl)amino]-6-methyl-2,4(1H,3H)-pyrimidinedione
• AKOS001605111

• Inchi： 1S/C7H11N3O3/c1-4-5(8-2-3-11)6(12)10-7(13)9-4/h8,11H,2-3H2,1H3,(H2,9,10,12,13)
• InChI Key： JJYCGTAEWKCZIP-UHFFFAOYSA-N
• SMILES： OCCNC1C(NC(NC=1C)=O)=O

Computed Properties

• Exact Mass: 185.08013
• Monoisotopic Mass: 185.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Density: 1.38
• Refractive Index: 1.579
• PSA: 90.46
• LogP: -1.15120